Cas no 51788-08-0 (1-Piperazinepropanol,4-(2-methylphenyl)-)

• Product Name: 1-Piperazinepropanol,4-(2-methylphenyl)-
• CAS No: 51788-08-0
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 385337
• PubChem ID: 243287
• Update Time: 2025-04-19

1-Piperazinepropanol,4-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol,4-(2-methylphenyl)-
• 3-[4-(2-methylphenyl)piperazin-1-yl]propan-1-ol
• AC1L6B8F
• AC1Q7CTC
• AG-J-55331
• AR-1F1032
• CTK4J4843
• NSC52711
• NSC-52711
• 1-(3-Hydroxypropyl)-4-o-tolylpiperazine
• 51788-08-0
• DTXSID70287841
• SCHEMBL21009569
• NSC 52711

• Inchi： 1S/C14H22N2O/c1-13-5-2-3-6-14(13)16-10-8-15(9-11-16)7-4-12-17/h2-3,5-6,17H,4,7-12H2,1H3
• InChI Key： XLORWOVJUOSFND-UHFFFAOYSA-N
• SMILES： OCCCN1CCN(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 234.17336
• Monoisotopic Mass: 234.173213
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.7

Experimental Properties

• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99-101 ºC
• Boiling Point: 387.2°Cat760mmHg
• Flash Point: 192.6°C
• Refractive Index: 1.55
• Solubility: Soluble (120 g/l) (25 º C),
• PSA: 26.71
• LogP: 1.50230